Cas no 2276-90-6 (iotalamic acid)

• Product Name: iotalamic acid
• CAS No: 2276-90-6
• Molecular Formula: C₁₁H₉N₂O₄I₃
• Molecular Weight: 613.91216
• CID: 42714
• PubChem ID: 3737

iotalamic acid Properties

Names and Identifiers

• iotalamic acid
• 5-acetamido-2,4,6-triiodo-N-methylisophthalamic acid
• Iothalamic acid
• 3-acetamido-2,4,6-triiodo-5-(methylcarbamoyl)benzoic acid
• 2,4,6-Triiod-5-acetamino-isophthalsaeure-mono-methylamid
• 2.4.6-Trijod-5-acetamino-N-methyl-phthalamidsaeure,(iothalamic acid)
• 5-Acetylamino-2,4,6-triiod-3-<N-methyl-carbamoyl>-benzoesaeure
• Acide iotalamique [INN-French]
• Acido iotalamico [INN-Spanish]
• Acidum iotalamicum [INN-Latin]
• Acidum jotalamicum
• EINECS 218-897-4
• iothalamate
• MI 216
• UNII-16CHD79MIX
• 3-(Acetylamino)-2,4,6-triiodo-5-[(methylamino)carbonyl]benzoic acid
• Acido iotalamico
• SCHEMBL38419
• BENZOIC ACID, 3-(ACETYLAMINO)-2,4,6-TRIIODO-5-((METHYLAMINO)CARBONYL
• SCHEMBL23630220
• AKOS025402283
• UXIGWFXRQKWHHA-UHFFFAOYSA-N
• IOTHALAMIC ACID [USP MONOGRAPH]
• Iothalamic acid (USAN:USP)
• Iothalamic acid [USAN:USP]
• NSC-759891
• SR-01000944232
• IOTHALAMIC ACID [USP-RS]
• Acide iotalamique
• Acido iotalamico (INN-Spanish)
• Q6064129
• DTXSID5023164
• IOTHALAMICACID(200MG)
• CHEMBL1201300
• 1-deoxy-1-(methylamino)-D-glucitol 5-acetamido-2,4,6 triiodo-N-methylisophthalamate
• 16CHD79MIX
• HY-B1053
• IOTHALAMATE [VANDF]
• CCG-213208
• Iothalamic acid (USP)
• Iothalamic acid [USAN]
• IOTALAMIC ACID (MART.)
• DTXCID903164
• AB01563288_01
• CHEBI:31713
• MI-216
• EC 218-897-4
• IOTALAMIC ACID [WHO-DD]
• Acidum iotalamicum
• BCP13316
• NS00004121
• Benzoic acid, 3-(acetylamino)-2,4,6-triiodo-5-((methylamino)carbonyl)-
• Acidum iotalamicum (INN-Latin)
• EN300-18564825
• IOTALAMIC ACID [EP IMPURITY]
• IOTHALAMIC ACID (USP MONOGRAPH)
• MS-30726
• IOTALAMIC ACID [MART.]
• Q-201246
• D01258
• IOTHALAMIC ACID [MI]
• HMS3264D13
• iothalamic-acid-d3
• Acid, Iotalamic
• Acid, Iothalamic
• IOTHALAMIC ACID (USP-RS)
• IOTALAMIC ACID [JAN]
• Iotalamic acid (JP17/INN)
• 2276-90-6
• 5-Acetylamino-2,4,6-triiodo-N-methyl-isophthalamic acid
• SR-01000944232-1
• Acide iotalamique (INN-French)
• DB09133
• Acid, Methalamic
• AC-7611
• Iotalamic acid [INN]
• Pharmakon1600-01503836
• IOTALAMIC ACID (EP IMPURITY)
• CS-4575
• NSC759891
• NCGC00183042-01
• FT-0740526
• NSC 759891
• BRD-K98250023-001-01-0
• Benzoic acid,3-(acetylamino)-2,4,6-triiodo-5-[(methylamino)carbonyl]-

• MDL： MFCD00800738
• InChIKey： UXIGWFXRQKWHHA-UHFFFAOYSA-N
• Inchi： 1S/C11H9I3N2O4/c1-3(17)16-9-7(13)4(10(18)15-2)6(12)5(8(9)14)11(19)20/h1-2H3,(H,15,18)(H,16,17)(H,19,20)
• SMILES： O=C(O)C1=C(I)C(C(NC)=O)=C(I)C(NC(C)=O)=C1I

Computed Properties

• Exact Mass: 613.7696g/mol
• Surface Charge: 0
• XLogP3: 1.9
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 613.7696g/mol
• Monoisotopic Mass: 613.7696g/mol
• Topological Polar Surface Area: 95.5Ų
• Heavy Atom Count: 20
• Complexity: 421
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 2.98050
• PSA: 95.50000
• Boiling Point: 520.2 °C at 760 mmHg
• Melting Point: 285 C
• Flash Point: 268.4 °C
• Color/Form: Off white to white powder
• Density: 2.4079 (estimate)

iotalamic acid Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

iotalamic acid Customs Data

• HS CODE：2924299090
• Customs Data：

  China Customs Code:

  2924299090

  Overview:

  2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%